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Compound of Interest

Compound Name: 2-Vinylpyrazine

Cat. No.: B179392 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. 2-Vinylpyrazine, a heterocyclic compound utilized in various chemical syntheses,

requires careful management at the end of its lifecycle. This guide provides essential,

immediate safety and logistical information for the proper disposal of 2-Vinylpyrazine,

adhering to standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards

associated with 2-Vinylpyrazine. This substance is classified as a flammable liquid and is

irritating to the eyes, respiratory system, and skin.[1] Symptoms of overexposure may include

headache, dizziness, tiredness, nausea, and vomiting.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.

Body Protection: A lab coat or other protective clothing should be worn.

Engineering Controls:
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Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[2]

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Remove Ignition Sources: Immediately eliminate all sources of ignition, such as open flames,

hot surfaces, and sparks.[1][3] Use non-sparking tools.[1]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Soak up the spill with an inert absorbent material like sand, diatomaceous

earth, or universal binding agents.[1][4]

Collect the Waste: Place the absorbed material into a suitable, closed container for disposal.

[1]

Decontaminate: Clean the spill area thoroughly.

Quantitative Hazard Data
For quick reference, the key quantitative hazard information for 2-Vinylpyrazine is summarized

in the table below.

Property Value Source

Flash Point 60 °C (140 °F)

Density 1.041 g/mL at 25 °C

UN Number UN1993 [1]

Hazard Class 3 (Flammable liquid) [1]

Packing Group III [1]
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The disposal of 2-Vinylpyrazine must be conducted in accordance with local, regional, and

national hazardous waste regulations.[1][2] Chemical waste generators are responsible for

correctly classifying and disposing of their waste.[1][5]

1. Waste Classification:

Determine if the 2-Vinylpyrazine waste is classified as hazardous. Given its flammability

and irritant properties, it will likely be considered hazardous waste.

2. Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting 2-Vinylpyrazine
waste.

The container must be compatible with the chemical.

Keep the container tightly closed when not in use.

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Vinylpyrazine."

Include the date when the waste was first added to the container.

4. Storage:

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

Store away from heat, sparks, and open flames.[2]

5. Disposal Request:

Once the container is full, arrange for its collection by a licensed hazardous waste disposal

company. Do not dispose of 2-Vinylpyrazine down the drain or in regular trash.[1][2]
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The following diagram illustrates the logical steps for the proper disposal of 2-Vinylpyrazine.

Assess Hazards & Don PPE

Collect 2-Vinylpyrazine Waste in a Labeled, Compatible Container

Store Waste Container in a Designated Safe Area

Arrange for Pickup by a Licensed Hazardous Waste Disposal Service

Document Waste Disposal

Click to download full resolution via product page

Figure 1. A streamlined workflow for the safe disposal of 2-Vinylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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